Cas no 1823324-40-8 (3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride)

• Product Name: 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride
• CAS No: 1823324-40-8
• MF: C₈H₁₅ClN₂O₃
• MW: 222.669301271439
• MDL: MFCD28126033
• CID: 4774825
• PubChem ID: 86262429
• Update Time: 2025-10-28

3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-aminopentyl)oxazolidine-2,4-dione hydrochloride
• 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride

• MDL： MFCD28126033
• Inchi： 1S/C8H14N2O3.ClH/c9-4-2-1-3-5-10-7(11)6-13-8(10)12;/h1-6,9H2;1H
• InChI Key： WJDZAAWLQDBSIE-UHFFFAOYSA-N
• SMILES： Cl.O1C(N(C(C1)=O)CCCCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Topological Polar Surface Area: 72.6

Additional information on 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride

Research Brief on 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride (CAS: 1823324-40-8)

3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride (CAS: 1823324-40-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its oxazolidine-2,4-dione core and aminopentyl side chain, has been investigated for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have explored its utility in the synthesis of protease inhibitors, antimicrobial agents, and other bioactive molecules, highlighting its versatility in medicinal chemistry.

Recent research has focused on the structural optimization and biological evaluation of 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of irreversible inhibitors targeting serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study reported that derivatives of this compound exhibited potent inhibitory activity against trypsin-like proteases, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for developing targeted therapies.

In addition to its role in protease inhibition, 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby offering a potential solution to the growing problem of antibiotic resistance.

Another area of interest is the compound's application in neuropharmacology. Preliminary findings from a 2023 study in ACS Chemical Neuroscience suggested that 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride derivatives could modulate glutamate receptor activity, which is relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized in vitro assays and molecular docking simulations to identify specific interactions with NMDA receptors, paving the way for further exploration of its neuroprotective potential.

The synthesis and scalability of 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride have also been addressed in recent literature. A 2023 report in Organic Process Research & Development outlined a cost-effective and high-yield synthetic route for this compound, emphasizing its feasibility for large-scale production. This advancement is critical for transitioning from laboratory-scale research to clinical applications, ensuring a steady supply for further pharmacological studies.

In conclusion, 3-(5-Aminopentyl)oxazolidine-2,4-dione hydrochloride (CAS: 1823324-40-8) represents a promising candidate in the development of novel therapeutic agents. Its diverse applications—spanning protease inhibition, antimicrobial activity, and neuropharmacology—underscore its versatility in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to fully realize its therapeutic potential.